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Compound of Interest

Compound Name: 2-Amino-5-chloropyridin-3-ol

Cat. No.: B1279299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, properties, and
synthesis of 2-Amino-5-chloropyridin-3-ol. This compound is of interest to researchers in
medicinal chemistry and drug development due to its specific chemical features.

Molecular Properties and Structure

2-Amino-5-chloropyridin-3-ol is a heterocyclic compound with the molecular formula
C5H5CIN20.[1] Its chemical identity is defined by the presence of a pyridine ring substituted
with an amino group, a chloro group, and a hydroxyl group.

The key physicochemical properties of 2-Amino-5-chloropyridin-3-ol are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula C5H5CIN20 PubChem[1]
Molecular Weight 144.56 g/mol PubChem[1]
Exact Mass 144.0090405 Da PubChem[1]
IUPAC Name 2-amino-5-chloropyridin-3-ol PubChem[1]
CAS Number 40966-87-8 PubChem[1]
Hydrogen Bond Acceptor

Count 3 PubChem([1]
Hydrogen Bond Donor Count 2 PubChem[1]
Rotatable Bond Count 0 PubChem[1]

The two-dimensional chemical structure of 2-Amino-5-chloropyridin-3-ol is depicted in the
following diagram, generated using the DOT language. The structure illustrates the
arrangement of the pyridine ring with its substituents at the 2, 3, and 5 positions.
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Start: Prepare Reagent Mixture

Stir in Autoclave
(10h, 170°C, N2)

Neutralize with HCI

Evaporate Water

Hot Extraction with Ethyl Acetate (2x)

Purify with Active Charcoal

Evaporate Solvent

End Product:
2-Amino-5-chloropyridin-3-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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